N-methyl-N-(1,2,4-oxadiazol-3-ylmethyl)cyclopent-3-ene-1-carboxamide

• IUPAC Name: N-methyl-N-(1,2,4-oxadiazol-3-ylmethyl)cyclopent-3-ene-1-carboxamide
• InChI: InChI=1S/C10H13N3O2/c1-13(6-9-11-7-15-12-9)10(14)8-4-2-3-5-8/h2-3,7-8H,4-6H2,1H3
• InChI Key: UVYXKQXNZZLINF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NOC=N1)C(=O)C2CC=CC2
• Molecular Formula: C10H13N3O2
• Molecular Weight: 207.23 g/mol

Description

N-methyl-N-(1,2,4-oxadiazol-3-ylmethyl)cyclopent-3-ene-1-carboxamide: is a synthetic organic compound featuring a cyclopentene ring, an oxadiazole moiety, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-N-(1,2,4-oxadiazol-3-ylmethyl)cyclopent-3-ene-1-carboxamide typically involves the following steps:

Formation of the Oxadiazole Ring: The oxadiazole ring can be synthesized via the cyclization of a suitable hydrazide with a nitrile oxide. This reaction often requires a base such as sodium hydroxide and is conducted under reflux conditions.

Attachment to the Cyclopentene Ring: The oxadiazole derivative is then reacted with a cyclopentene derivative, often through a nucleophilic substitution reaction. This step may require a catalyst such as palladium on carbon (Pd/C) and is typically performed under an inert atmosphere.

Formation of the Carboxamide Group: The final step involves the introduction of the carboxamide group through the reaction of the intermediate with methylamine. This reaction is usually carried out in an organic solvent like dichloromethane at low temperatures to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale. This would involve optimizing reaction conditions to maximize yield and minimize costs, such as using continuous flow reactors for better control over reaction parameters and scaling up the use of catalysts and solvents.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the cyclopentene ring, leading to the formation of epoxides or diols.

Reduction: Reduction reactions can target the oxadiazole ring, potentially converting it into an amine derivative.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the carboxamide group, where the methyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and osmium tetroxide (OsO₄).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a palladium catalyst are typically used.

Substitution: Nucleophiles like sodium azide (NaN₃) or thiols (R-SH) can be used under mild conditions to achieve substitution.

Major Products

Oxidation: Epoxides or diols.

Reduction: Amine derivatives.

Substitution: Azide or thiol-substituted derivatives.

Scientific Research Applications

Chemistry

In chemistry, N-methyl-N-(1,2,4-oxadiazol-3-ylmethyl)cyclopent-3-ene-1-carboxamide is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and pathways.

Biology and Medicine

In biological and medicinal research, this compound is investigated for its potential as a pharmacophore in drug design. The oxadiazole ring is known for its bioactivity, and derivatives of this compound are studied for their anticancer, antimicrobial, and anti-inflammatory properties .

Industry

In the industrial sector, this compound can be used in the development of new materials, such as polymers and coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism of action of N-methyl-N-(1,2,4-oxadiazol-3-ylmethyl)cyclopent-3-ene-1-carboxamide involves its interaction with specific molecular targets. The oxadiazole ring can interact with enzymes and receptors, modulating their activity. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access and altering metabolic pathways.

Comparison with Similar Compounds

Similar Compounds

N-methyl-N-(1,2,4-oxadiazol-3-ylmethyl)cyclopent-2-ene-1-carboxamide: Similar structure but with a different position of the double bond in the cyclopentene ring.

N-methyl-N-(1,2,4-oxadiazol-3-ylmethyl)cyclohex-3-ene-1-carboxamide: Similar structure but with a cyclohexene ring instead of a cyclopentene ring.

Uniqueness

N-methyl-N-(1,2,4-oxadiazol-3-ylmethyl)cyclopent-3-ene-1-carboxamide is unique due to the specific positioning of its functional groups, which can lead to distinct reactivity and bioactivity profiles compared to its analogs. This uniqueness makes it a valuable compound for further research and development in various scientific fields.